Cas no 256224-13-2 (Adenosine,2-amino-2'-O-(2-methoxyethyl)- (9CI))

Adenosine,2-amino-2'-O-(2-methoxyethyl)- (9CI) structure

256224-13-2 structure

Product Name:Adenosine,2-amino-2'-O-(2-methoxyethyl)- (9CI)

CAS No:256224-13-2

MF:C₁₃H₂₀N₆O₅

MW:340.335102081299

CID:253423

PubChem ID:15485095

Update Time:2025-04-19

Adenosine,2-amino-2'-O-(2-methoxyethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

- Adenosine,2-amino-2'-O-(2-methoxyethyl)- (9CI)
- (2R,3R,4R,5R)-5-(2,6-diaminopurin-9-yl)-2-(hydroxymethyl)-4-(2-methoxyethoxy)oxolan-3-ol
- 2-AMINO-2A'A inverted exclamation markA'A -O-(2-METHOXYETHYL)ADENOSINE
- AG-E-78795
- CTK4F6128
- SureCN3624008
- 2-AMINO-2’-O-(2-METHOXYETHYL)ADENOSINE
- 256224-13-2
- SCHEMBL3624008
- (2R,3R,4R,5R)-5-(2,6-Diamino-9H-purin-9-yl)-2-(hydroxymethyl)-4-(2-methoxyethoxy)tetrahydrofuran-3-ol
- (2R,3R,4R,5R)-5-(2,6-diamino-9H-purin-9-yl)-2-(hydroxymethyl)-4-(2-methoxyethoxy)oxolan-3-ol
- 2-Amino-2'-O-(2-methoxyethyl)adenosine
- DTXSID90573213
- (2R, 3R, 4R, 5R)-5-(2, 6-diaminopurin-9-yl)-2-(hydroxymethyl)-4-(2-methoxyethoxy)oxolan-3-ol
- Adenosine,2-amino-2'-O-(2-methoxyethyl)-(9ci)
- Inchi： 1S/C13H20N6O5/c1-22-2-3-23-9-8(21)6(4-20)24-12(9)19-5-16-7-10(14)17-13(15)18-11(7)19/h5-6,8-9,12,20-21H,2-4H2,1H3,(H4,14,15,17,18)/t6-,8-,9-,12-/m1/s1
- InChI Key： ZPWSGIIALWUBNX-WOUKDFQISA-N
- SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(N)=NC(N)=NC1=2)OCCOC)O

Computed Properties

Exact Mass: 340.15000
Monoisotopic Mass: 340.14951776g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 24
Rotatable Bond Count: 6
Complexity: 420
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.1
Topological Polar Surface Area: 164Å²

Experimental Properties

PSA: 163.79000
LogP: -0.56470

Adenosine,2-amino-2'-O-(2-methoxyethyl)- (9CI) Production Method

Production Method 1

6482-24-2

2096-10-8

256224-13-2

847647-19-2

256224-02-9

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Dimethyl sulfoxide ; rt; 6 h, rt

Reference

Process Research on the Preparation of DMT Protected 2'-O-Methoxyethylguanosine for Oligonucleotide Synthesis in Therapeutic Applications

Taj, Shabbir Ali S.; Narayanan, S.; Meenakshi, S. Suman; Sanghvi, Yogesh S.; Ross, Bruce S.; et al, Nucleosides, 2008, 27(9), 1024-1033

Production Method 2

16427-44-4

2096-10-8

256224-13-2

847647-19-2

256224-02-9

Reaction Conditions

1.1 Reagents: Lithium bromide , Sodium hydride Solvents: Dimethyl sulfoxide , Dimethylformamide ; 180 min, 50 - 52 °C
1.2 Reagents: Potassium hydroxide ; 18 h

Reference

Synthesis Study of 2'-O-(2-Methoxyethyl)-Purine Derivatives

Sivets, Grigorii G., Nucleosides, 2007, 26(10-12), 1237-1240